N-(6-((4-oxo-4-((thiophen-2-ylmethyl)amino)butyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[4-oxo-4-(thiophen-2-ylmethylamino)butyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H18N4O2S3/c23-16(19-12-13-4-1-9-25-13)6-3-11-27-17-8-7-15(21-22-17)20-18(24)14-5-2-10-26-14/h1-2,4-5,7-10H,3,6,11-12H2,(H,19,23)(H,20,21,24)
• InChI Key: GMTPAVMUPUPOJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C18H18N4O2S3
• Molecular Weight: 418.6 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C18H18N4O3S2 and a molecular weight of 402.49. It contains a thiophene moiety, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its derivatives are known to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a thiophene moiety, a pyridazine ring, and a carboxamide group. The thiophene moiety is a five-membered ring containing a sulfur atom. The pyridazine ring is a six-membered ring containing two nitrogen atoms. The carboxamide group consists of a carbonyl (C=O) and an amine (NH2) group attached to the same carbon atom.

Future Directions

Thiophene and its derivatives, including this compound, continue to attract great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Future research will likely focus on the synthesis and characterization of novel thiophene moieties with wider therapeutic activity.